Cas no 99759-13-4 (N-Methylvancomycin)

• Product Name: N-Methylvancomycin
• CAS No: 99759-13-4
• MF: C₆₇H₇₇Cl₂N₉O₂₄
• MW: 1463.28019690514
• CID: 2031971
• PubChem ID: 171371558
• Update Time: 2025-11-01

N-Methylvancomycin Chemical and Physical Properties

Names and Identifiers

• Antibiotic M 43D
• 56-methyl-vanomycin; 22H-8,11:18,21-Dietheno-23,36-(iminomethano)-13,16:31,35-dimetheno-1H,16H-[1,6,9]oxadiazacyclohexadecino[4,5-m][10,2,16]benzoxadiazacyclotetracosine, vancomycin derivative; 56-Methylvancomycin; Antibiotic M 43D;
• N-Methylvancomycin
• 99759-13-4

• Inchi： 1S/C67H77Cl2N9O24/c1-24(2)13-36(78(5)6)60(90)76-50-52(84)27-8-11-39(33(68)15-27)98-41-17-29-18-42(56(41)102-66-57(55(87)54(86)43(23-79)100-66)101-45-22-67(4,71)58(88)25(3)97-45)99-40-12-9-28(16-34(40)69)53(85)51-64(94)75-49(65(95)96)32-19-30(80)20-38(82)46(32)31-14-26(7-10-37(31)81)47(61(91)77-51)74-62(92)48(29)73-59(89)35(21-44(70)83)72-63(50)93/h7-12,14-20,24-25,35-36,43,45,47-55,57-58,66,79-82,84-88H,13,21-23,71H2,1-6H3,(H2,70,83)(H,72,93)(H,73,89)(H,74,92)(H,75,94)(H,76,90)(H,77,91)(H,95,96)
• InChI Key： DZUAJHOQOXRHMW-UHFFFAOYSA-N
• SMILES： CC(CC(C(NC1C(=O)NC(CC(=O)N)C(=O)NC2C3C=C(C(=C(C=3)OC3C(=CC(=CC=3)C1O)Cl)OC1C(OC3OC(C)C(O)C(N)(C)C3)C(O)C(O)C(CO)O1)OC1C(Cl)=CC(C(C3C(=O)NC(C(=O)[O-])C4C(=C(C=C(C=4)O)O)C4=CC(=CC=C4O)C(NC2=O)C(=O)N3)O)=CC=1)=O)[NH+](C)C)C

Computed Properties

• Exact Mass: 1461.4458497Da
• Monoisotopic Mass: 1461.4458497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 102
• Rotatable Bond Count: 13
• Complexity: 2990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 522Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-Methylvancomycin

Comprehensive Overview of N-Methylvancomycin (CAS No. 99759-13-4): Structure, Mechanism, and Applications

N-Methylvancomycin (CAS No. 99759-13-4) is a semisynthetic derivative of the glycopeptide antibiotic vancomycin, renowned for its potent activity against Gram-positive bacteria. This modified compound features a methyl group at the nitrogen atom of the vancomycin scaffold, enhancing its pharmacokinetic properties and broadening its therapeutic potential. As antimicrobial resistance (AMR) emerges as a global health crisis, researchers are increasingly exploring derivatives like N-Methylvancomycin to combat resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

The structural uniqueness of N-Methylvancomycin lies in its ability to bind to the D-alanyl-D-alanine terminus of bacterial cell wall precursors, inhibiting peptidoglycan synthesis. Unlike traditional vancomycin, the N-methylation modification improves membrane permeability and reduces susceptibility to resistance mechanisms. Recent studies highlight its synergistic effects with β-lactam antibiotics, a topic gaining traction in antibiotic combination therapy research. This aligns with the growing demand for "next-generation glycopeptide antibiotics" in PubMed and Google Scholar searches.

From a clinical perspective, N-Methylvancomycin has shown promise in treating complicated skin infections and bloodstream infections. Its optimized solubility profile addresses limitations of parent compounds, making it a candidate for intravenous formulations. Pharmaceutical developers are also investigating its potential in bioconjugation strategies—a hot topic in targeted drug delivery systems—to enhance tissue specificity and reduce off-target effects.

Quality control of N-Methylvancomycin (CAS No. 99759-13-4) requires advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity standards exceeding 98% are critical for research applications, particularly in studies exploring "structure-activity relationships (SAR) of glycopeptide derivatives." These methodologies are frequently searched in conjunction with antibiotic purity testing protocols.

Environmental and stability studies reveal that N-Methylvancomycin maintains efficacy under physiological pH ranges, though storage at -20°C is recommended for long-term preservation. Such data cater to frequent queries about "antibiotic stability in solution" and "lyophilization of peptide-based drugs," reflecting practical concerns among laboratory technicians and formulators.

In conclusion, N-Methylvancomycin represents an innovative stride in glycopeptide antibiotic development. Its multifaceted advantages—from enhanced bioavailability to resistance modulation—position it as a valuable subject for both academic research and pharmaceutical R&D. As AMR continues to dominate healthcare discussions, compounds like this underscore the importance of molecular optimization in addressing unmet medical needs.